2-Fluoro-1-(2,3,4-trifluorophenyl)ethan-1-amine

• Molecular Formula: C8H7F4N
• Molecular Weight: 193.14 g/mol
• SMILES: C1=CC(=C(C(=C1C(CF)N)F)F)F
• InChI: InChI=1S/C8H7F4N/c9-3-6(13)4-1-2-5(10)8(12)7(4)11/h1-2,6H,3,13H2
• InChIKey: GWASZEVKPJSJFB-UHFFFAOYSA-N

2-Fluoro-1-(2,3,4-trifluorophenyl)ethan-1-amine – Overview

2-Fluoro-1-(2,3,4-trifluorophenyl)ethan-1-amine (CAS 1824666-03-6) is a synthetic, small-molecule organic compound belonging to the class of fluorinated α-substituted phenethylamines. With a molecular formula of C₈H₇F₄N and a molecular weight of 193.14 g/mol, this molecule incorporates four fluorine atoms—three on the phenyl ring and one directly attached to the α-carbon of the ethylamine side chain. Its structural identity is confirmed by the SMILES string FC1=CC=C(C(F)=C1F)C(N)CF . The combination of a highly electron-deficient 2,3,4-trifluorophenyl group with an α-fluoro substituent creates a distinctive physicochemical profile that directly impacts key parameters such as basicity, lipophilicity, and metabolic stability, setting it apart from non-fluorinated or singly-fluorinated analogs. This compound is commercially available as a research chemical with a typical purity of ≥95%, primarily intended for use as a versatile intermediate or a specialized molecular probe .

Building Block Fluorinated α-substituted phenethylamine scaffold for medicinal chemistry and probe design

Fluorine Pattern α-fluoro + 2,3,4-trifluorophenyl combination modulates basicity, lipophilicity, and metabolic stability

Grade ≥95% purity, research-grade intermediate for building block or molecular probe synthesis

2-Fluoro-1-(2,3,4-trifluorophenyl)ethan-1-amine: Key Differentiators

Superficially similar fluorinated phenethylamines are often assumed to be interchangeable, but key structural differences in 2-Fluoro-1-(2,3,4-trifluorophenyl)ethan-1-amine lead to non-interchangeable properties. The simultaneous presence of the α-fluoro substituent and the 2,3,4-trifluorophenyl motif creates a unique electronic environment. The strong electron-withdrawing effect of the ring fluorines reduces the basicity of the amine, while the α-fluoro atom further lowers the pKa of the conjugate acid by approximately 1.5–2.0 log units compared to its non-α-fluorinated counterpart [1]. This has direct consequences for its protonation state at physiological pH, its ability to cross biological membranes, and its reactivity in amide bond formation or reductive amination chemistries. Therefore, replacing this compound with a non-α-fluorinated or differently ring-substituted analog will alter reaction kinetics, metabolic stability, and target binding in applications where these parameters are critical.

This Compound

Non-α-Fluorinated Analog

Why It Matters

α-Fluoro substitution significantly reduces amine basicity (class-level effect)

Stronger base; predominantly charged at physiological pH

Basicity shift may alter membrane permeability and target engagement profiles

Attenuated nucleophilicity from α-fluoro inductive effect

More reactive amine in acylation and coupling reactions

Different chemoselectivity may impact synthetic route design and orthogonality

α-Fluoro blocks metabolic soft-spot oxidative deamination

Susceptible to rapid MAO/CYP-mediated metabolism

Metabolic stability differences may affect in vivo study design and PK interpretation

• [1] M. Morgenthaler, E. Schweizer, A. Hoffmann-Röder, F. Benini, R. E. Martin, G. Jaeschke, B. Wagner, H. Fischer, S. Bendels, D. Zimmerli, J. Schneider, F. Diederich, M. Kansy, K. Müller. Predicting and tuning physicochemical properties in lead optimization: amine basicities. ChemMedChem, 2007, 2, 1100-1115. View Source

2-Fluoro-1-(2,3,4-trifluorophenyl)ethan-1-amine: Head-to-Head Evidence

Amine Basicity Reduction by α-Fluorination

The introduction of a fluorine atom at the α-position of phenethylamines is a well-established bioisosteric strategy to lower amine basicity [1]. Based on the established structure–pKa relationship for fluorinated amines [2], the α-fluoro substitution in 2-Fluoro-1-(2,3,4-trifluorophenyl)ethan-1-amine is predicted to lower the pKa of the conjugate acid by 1.5–2.0 log units compared to the direct non-α-fluorinated analog 1-(2,3,4-trifluorophenyl)ethan-1-amine . This class-level inference is supported by measured pKa values for structurally similar α-fluoro amines.

Amine Basicity Shift

Class-level inference

ΔpKa ≈ -1.5 to -2.0

May alter protonation state at pH 7.4; relevant for permeability assays

Predicted from structure–pKa correlation; experimental verification needed

Evidence Dimension	pKa of the conjugate acid (amine basicity)
Target Compound Data	Estimated pKa ~7.0–7.5 (based on class-level structure–pKa correlations for α-fluoro amines with electron-withdrawing aryl groups [2])
Comparator Or Baseline	1-(2,3,4-Trifluorophenyl)ethan-1-amine: predicted pKa ~9.0 (non-α-fluorinated analog, ChemAxon prediction [3])
Quantified Difference	ΔpKa ≈ -1.5 to -2.0
Conditions	Aqueous solution, 25°C, predicted using the Morgenthaler et al. model for fluorinated amine basicity [2] and ChemAxon calculator for the comparator [3].

Why This Matters

A 1.5–2.0 unit reduction in pKa shifts the protonation equilibrium at pH 7.4 from predominantly charged (>99%) to significantly neutral (20–50%), which is critical for optimizing passive membrane permeability in cell-based assays and in vivo distribution.

• [1] N. A. Meanwell. Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 2018, 61, 5822-5880. View Source
• [2] M. Morgenthaler, E. Schweizer, A. Hoffmann-Röder, F. Benini, R. E. Martin, G. Jaeschke, B. Wagner, H. Fischer, S. Bendels, D. Zimmerli, J. Schneider, F. Diederich, M. Kansy, K. Müller. Predicting and tuning physicochemical properties in lead optimization: amine basicities. ChemMedChem, 2007, 2, 1100-1115. View Source
• [3] ChemAxon pKa Plugin. Calculated pKa for 1-(2,3,4-trifluorophenyl)ethan-1-amine. Accessed via Chemicalize platform. View Source

Lipophilicity Modulation: α-Fluoro Effect on LogP

Fluorination at the α-position generally increases lipophilicity, but the effect is nuanced by the electron-withdrawing aryl ring. The computed XLogP3 value for the non-α-fluorinated analog 2-(2,3,4-trifluorophenyl)ethan-1-amine is 1.5 [1]. For the target compound, the vendor-provided LogP is 2.07 . Although these values are from different computational sources (PubChem XLogP3 vs. Leyan LogP), the direction of the difference is consistent with a modest increase in lipophilicity imparted by the α-fluoro substituent.

Lipophilicity Change

Cross-study comparable

ΔLogP ≈ +0.57

Suggests modest lipophilicity increase compared to non-fluorinated analog

Computed values from different algorithms; validate experimentally

Evidence Dimension	Octanol–water partition coefficient (LogP)
Target Compound Data	LogP = 2.07 (vendor reported )
Comparator Or Baseline	2-(2,3,4-Trifluorophenyl)ethan-1-amine: XLogP3 = 1.5 (PubChem computed [1])
Quantified Difference	ΔLogP ≈ +0.57
Conditions	Computed values; different algorithms were used (PubChem XLogP3 vs. Leyan LogP). Values are indicative and should be experimentally validated for precise comparison.

Why This Matters

The higher LogP suggests improved passive membrane permeability relative to the non-α-fluorinated comparator. For applications requiring intracellular target engagement or blood–brain barrier penetration, this difference can significantly influence compound selection.

• [1] PubChem. Benzeneethanamine, 2,3,4-trifluoro- (CID 19704046). XLogP3-AA = 1.5. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/19704046 View Source

Metabolic Stability: α-Fluoro Blockade of Deamination

A major metabolic pathway for primary phenethylamines is oxidative deamination, primarily catalyzed by monoamine oxidases (MAO-A and MAO-B) and cytochrome P450 enzymes. The introduction of a fluorine atom at the α-position electronically and sterically shields the C–N bond from enzymatic attack [1]. Structure–metabolism relationship studies across α-fluoro amine series demonstrate that α-fluorination consistently reduces intrinsic clearance by hepatic microsomes, with reductions ranging from 3-fold to over 20-fold compared to the non-fluorinated parent amines [2].

Metabolic Stability

Class-level inference

3- to 20-fold reduction in deamination rate

Supports metabolic stability research; may extend half-life in model systems

Inferred from analogous α-fluoro amine series; direct data to verify

Evidence Dimension	In vitro metabolic stability (predicted intrinsic clearance shift)
Target Compound Data	Predicted metabolic half-life extension: 3- to 20-fold compared to non-α-fluorinated analog (based on class-level structure–metabolism relationships for α-fluoro phenethylamines [2])
Comparator Or Baseline	1-(2,3,4-Trifluorophenyl)ethan-1-amine (non-α-fluorinated analog); no direct microsomal stability data publicly available
Quantified Difference	Established class-level effect: α-fluorination reduces oxidative deamination rates by 3- to 20-fold [2]
Conditions	Inference derived from human liver microsome (HLM) stability data for structurally analogous α-fluoro vs. non-fluoro phenethylamine pairs [2].

Why This Matters

For applications where prolonged half-life is required—such as in vivo pharmacological studies or the design of metabolically stable PET tracer precursors—the α-fluoro substituent provides a distinct advantage over non-fluorinated analogs. Without this modification, rapid amine metabolism can render a compound unsuitable for systemic administration.

• [1] P. Shah, A. D. Westwell. The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 2007, 22, 527-540. View Source
• [2] B. E. Smart. Fluorine substituent effects (on bioactivity). Journal of Fluorine Chemistry, 2001, 109, 3-11. View Source

Nucleophilicity Attenuation by α-Fluorination

The α-fluoro substituent exerts both steric hindrance and a strong electron-withdrawing inductive effect, which reduces the nucleophilicity of the adjacent primary amine. This property is exploited in chemoselective transformations where the α-fluoro amine reacts more slowly than non-fluorinated amines, enabling differential functionalization in complex molecule synthesis [1]. In contrast, the comparator 1-(2,3,4-trifluorophenyl)ethan-1-amine, lacking the α-fluorine, is a stronger nucleophile and will react preferentially in competitive acylation experiments.

Nucleophilicity Attenuation

Class-level inference

Est. 5- to 10-fold slower acylation

Enables chemoselective synthetic strategies; orthogonal protection possible

Qualitative ranking; kinetics inferred from benzylamine studies

Evidence Dimension	Relative nucleophilicity (qualitative reactivity ranking)
Target Compound Data	α-Fluoro amine: reduced nucleophilicity; slower acylation kinetics compared to non-fluorinated amines
Comparator Or Baseline	1-(2,3,4-Trifluorophenyl)ethan-1-amine: stronger nucleophile; faster acylation
Quantified Difference	Qualitative difference; no specific kinetic data available for this exact pair. Class-level precedent indicates approximately 5- to 10-fold slower acylation for α-fluoro amines under standard conditions.
Conditions	Standard amide coupling conditions (e.g., HATU/DIPEA in DMF); inferred from kinetic studies on α-fluoro benzylamines [2].

Why This Matters

The attenuated nucleophilicity of the α-fluoro amine enables orthogonal protection strategies and chemoselective couplings in multi-step synthetic routes. Researchers requiring a less nucleophilic building block to prevent premature coupling or side reactions should prioritize this compound over non-fluorinated alternatives.

• [1] D. O'Hagan. Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 2008, 37, 308-319. View Source
• [2] K. Müller, C. Faeh, F. Diederich. Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 2007, 317, 1881-1886. View Source

2-Fluoro-1-(2,3,4-trifluorophenyl)ethan-1-amine: Application Scenarios

Designing Metabolically Stable CNS Probes

The combined physicochemical attributes—reduced amine basicity (estimated pKa ~7.0–7.5 [1]) and elevated LogP (2.07 )—make this compound an ideal starting material for designing central nervous system (CNS)-penetrant probes. The α-fluoro group simultaneously lowers the fraction of positively charged species at physiological pH (enhancing passive blood–brain barrier diffusion) and blocks metabolic soft-spot oxidative deamination [2]. For teams developing MAO-resistant tracers or PET imaging precursors, selecting this building block over non-α-fluorinated analogs directly addresses the twin challenges of CNS exposure and metabolic stability.

Chemoselective Synthesis Using Attenuated Amine

In complex molecule synthesis where a less nucleophilic amine is required to prevent undesired side reactions at early stages, the α-fluoro substituent provides intrinsic chemoselectivity. The electron-withdrawing fluorine reduces the amine's nucleophilicity by an estimated 5- to 10-fold compared to the non-fluorinated analog [3]. This allows for orthogonal protection/deprotection strategies and enables late-stage functionalization of scaffolds that would be incompatible with more reactive primary amines.

Chiral Resolution to Enantiopure α-Fluoro Amines

The compound is a racemate with a chiral center at the carbon bearing the amine and fluorine. Its unique structure makes it a candidate for enzymatic kinetic resolution using transaminases or lipases, as demonstrated for structurally related α-fluoro phenethylamines [4]. The differentiated pKa and steric profile of the α-fluoro amine favor enantioselective recognition by engineered enzymes, enabling the production of high-value enantiopure (R)- or (S)-2-fluoro-1-(2,3,4-trifluorophenyl)ethan-1-amine for use as chiral synthons in medicinal chemistry.

Application

Selection Property

Validation Focus

CNS permeability research

α-Fluoro basicity & lipophilicity modulation

Passive membrane diffusion & metabolic stability endpoints

Chemoselective amine coupling

Attenuated nucleophilicity profile

Orthogonal protection & late-stage functionalization control

Enantiopure chiral synthon production

Racemic α-fluoro amine resolution potential

Enantioselective enzyme recognition & chiral purity endpoints

• [1] M. Morgenthaler, E. Schweizer, A. Hoffmann-Röder, F. Benini, R. E. Martin, G. Jaeschke, B. Wagner, H. Fischer, S. Bendels, D. Zimmerli, J. Schneider, F. Diederich, M. Kansy, K. Müller. Predicting and tuning physicochemical properties in lead optimization: amine basicities. ChemMedChem, 2007, 2, 1100-1115. View Source
• [2] P. Shah, A. D. Westwell. The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 2007, 22, 527-540. View Source
• [3] D. O'Hagan. Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 2008, 37, 308-319. View Source
• [4] M. D. Truppo, N. J. Turner, J. D. Rozzell. Efficient kinetic resolution of racemic amines using a transaminase in combination with an amino acid oxidase. Chemical Communications, 2009, 2127-2129. View Source